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Compound of Interest

Compound Name: 2,4-Dinitrobenzenesulfonic acid

CAS No.: 89-02-1

Cat. No.: B1218727

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,4-
Dinitrobenzenesulfonic acid in two common laboratory solvents: water and ethanol. The

information presented herein is intended to support research, development, and formulation

activities where this compound is utilized.

Quantitative Solubility Data
The solubility of 2,4-Dinitrobenzenesulfonic acid varies significantly between aqueous and

alcoholic solvents. The available quantitative and semi-quantitative data are summarized in the

table below for ease of comparison.
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Solvent Solubility Temperature (°C) Notes

Water 35 g/L 25 -

Methanol
2.5% (w/v) (equivalent

to 25 g/L)
Not Specified Soluble

Ethanol Soluble Not Specified
No quantitative data

available

Experimental Protocols for Solubility Determination
Accurate determination of solubility is critical for a wide range of scientific applications. The

following sections detail standardized and generalized methodologies for measuring the

solubility of 2,4-Dinitrobenzenesulfonic acid in water and ethanol.

Determination of Solubility in Water
For determining the aqueous solubility of 2,4-Dinitrobenzenesulfonic acid, the OECD

Guideline 105 for the Testing of Chemicals, specifically the Flask Method, is recommended.

This method is well-suited for substances with a solubility greater than 10⁻² g/L.

Principle: A supersaturated solution of the solute in water is prepared and allowed to

equilibrate. The concentration of the solute in the saturated aqueous phase is then determined

by a suitable analytical method.

Apparatus:

Glass flasks with stoppers

Constant temperature water bath or shaker

Centrifuge or filtration apparatus (e.g., syringe filters)

Analytical balance

Appropriate analytical instrumentation for concentration measurement (e.g., UV-Vis

spectrophotometer, HPLC)
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Procedure:

Preparation of a Supersaturated Solution: Add an excess amount of 2,4-
Dinitrobenzenesulfonic acid to a flask containing a known volume of deionized water. The

amount of substance should be sufficient to ensure that a solid phase remains after

equilibration.

Equilibration: Stopper the flask and place it in a constant temperature bath or shaker set to

the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period to reach

equilibrium. A preliminary test can be conducted to determine the time required to reach

equilibrium (e.g., 24 to 48 hours).

Phase Separation: After equilibration, allow the undissolved solid to settle. To separate the

saturated aqueous phase from the solid, centrifugation or filtration can be used. It is crucial

to perform this step at the same temperature as the equilibration to avoid changes in

solubility.

Concentration Analysis: Carefully remove an aliquot of the clear, saturated supernatant.

Determine the concentration of 2,4-Dinitrobenzenesulfonic acid in the aliquot using a

validated analytical method. UV-Vis spectrophotometry is a potential method, given the

chromophoric nature of the dinitroaromatic system.

Replicate Measurements: The experiment should be performed in at least triplicate to ensure

the reliability of the results.

Determination of Solubility in Ethanol
While a specific standardized guideline for solubility in organic solvents is not as universally

cited as the OECD guideline for water, a general and robust experimental protocol can be

followed.

Principle: A saturated solution of the solute in ethanol is prepared by equilibrating an excess of

the solid with the solvent at a constant temperature. The concentration of the solute in the

resulting clear solution is then measured.

Apparatus:
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Screw-cap vials or glass flasks

Constant temperature incubator or shaker

Vortex mixer

Centrifuge or filtration apparatus suitable for organic solvents

Analytical balance

Analytical instrumentation for concentration determination (e.g., UV-Vis spectrophotometer,

HPLC)

Procedure:

Sample Preparation: Add an excess amount of 2,4-Dinitrobenzenesulfonic acid to a pre-

weighed screw-cap vial.

Solvent Addition: Add a known volume or mass of ethanol to the vial.

Equilibration: Tightly cap the vial and place it in a constant temperature incubator or shaker.

The mixture should be agitated (e.g., using a vortex mixer periodically or continuous

shaking) for a predetermined time to ensure equilibrium is reached.

Phase Separation: After equilibration, centrifuge the vial at the experimental temperature to

pellet the undissolved solid. Alternatively, filter the solution through a solvent-compatible filter

(e.g., PTFE).

Sample Analysis: Carefully withdraw a known volume of the clear supernatant. Dilute the

aliquot with a suitable solvent if necessary and determine the concentration of 2,4-
Dinitrobenzenesulfonic acid using an appropriate and validated analytical method.

Calculation: Calculate the solubility in the desired units (e.g., g/L, mg/mL).

Replicates: Perform the determination in triplicate to assess the precision of the

measurement.
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Visualizations
The following diagrams illustrate the logical workflow for determining the solubility of a

compound.

Preparation Equilibration Analysis

Add excess solute to solvent Seal container Agitate at constant temperature Allow undissolved solid to settle Separate saturated solution from solid Determine concentration of solute Calculate solubility

Click to download full resolution via product page

Caption: General workflow for experimental solubility determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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